AC-ESMD-CHO
AC-ESMD-CHO
Brand Name:
Vulcanchem
CAS No.:
191338-87-1
VCID:
VC0065957
InChI:
InChI=1S/C19H30N4O10S/c1-10(26)20-12(3-4-15(27)28)18(32)23-14(9-25)19(33)22-13(5-6-34-2)17(31)21-11(8-24)7-16(29)30/h8,11-14,25H,3-7,9H2,1-2H3,(H,20,26)(H,21,31)(H,22,33)(H,23,32)(H,27,28)(H,29,30)/t11-,12-,13-,14-/m0/s1
SMILES:
CC(=O)NC(CCC(=O)O)C(=O)NC(CO)C(=O)NC(CCSC)C(=O)NC(CC(=O)O)C=O
Molecular Formula:
C19H30N4O10S
Molecular Weight:
506.5 g/mol
AC-ESMD-CHO
CAS No.: 191338-87-1
Main Products
VCID: VC0065957
Molecular Formula: C19H30N4O10S
Molecular Weight: 506.5 g/mol
CAS No. | 191338-87-1 |
---|---|
Product Name | AC-ESMD-CHO |
Molecular Formula | C19H30N4O10S |
Molecular Weight | 506.5 g/mol |
IUPAC Name | (4S)-4-acetamido-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
Standard InChI | InChI=1S/C19H30N4O10S/c1-10(26)20-12(3-4-15(27)28)18(32)23-14(9-25)19(33)22-13(5-6-34-2)17(31)21-11(8-24)7-16(29)30/h8,11-14,25H,3-7,9H2,1-2H3,(H,20,26)(H,21,31)(H,22,33)(H,23,32)(H,27,28)(H,29,30)/t11-,12-,13-,14-/m0/s1 |
Standard InChIKey | TVTYMGFOGZRIHG-XUXIUFHCSA-N |
Isomeric SMILES | CC(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](CC(=O)O)C=O |
SMILES | CC(=O)NC(CCC(=O)O)C(=O)NC(CO)C(=O)NC(CCSC)C(=O)NC(CC(=O)O)C=O |
Canonical SMILES | CC(=O)NC(CCC(=O)O)C(=O)NC(CO)C(=O)NC(CCSC)C(=O)NC(CC(=O)O)C=O |
Sequence | ESMD |
PubChem Compound | 11398034 |
Last Modified | Nov 11 2021 |
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